3-Cyclopropoxy-2-fluoro-4-nitropyridine

• Molecular Formula: C8H7FN2O3
• Molecular Weight: 198.15 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-fluoro-4-nitropyridine
• InChI: InChI=1S/C8H7FN2O3/c9-8-7(14-5-1-2-5)6(11(12)13)3-4-10-8/h3-5H,1-2H2
• InChI Key: BRTGVASNTQOPPX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2F)[N+](=O)[O-]

Description

3-Cyclopropoxy-2-fluoro-4-nitropyridine is a pyridine derivative featuring three distinct substituents: a cyclopropoxy group at position 3, a fluorine atom at position 2, and a nitro group at position 3. This compound’s structure combines electron-withdrawing (nitro, fluorine) and electron-donating (cyclopropoxy) groups, creating a unique electronic profile. Pyridine derivatives are widely studied for applications in pharmaceuticals, agrochemicals, and materials science due to their tunable reactivity and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the fluorination of pyridine derivatives using reagents such as Selectfluor® . For example, 3-Bromo-2-nitropyridine can react with Bu4N+F− in DMF at 20°C to form 2-fluoro-3-bromopyridine .

Industrial Production Methods

Industrial production methods for fluorinated pyridines typically involve large-scale fluorination reactions using specialized equipment to handle the reactive fluorinating agents. The high availability of fluorinated synthetic blocks and effective fluorinating reagents has accelerated the development of these compounds .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-2-fluoro-4-nitropyridine can undergo various types of chemical reactions, including:

Substitution Reactions: The nitro group in the compound can be replaced by other substituents through nucleophilic aromatic substitution.

Reduction Reactions: The nitro group can be reduced to an amino group under appropriate conditions.

Common Reagents and Conditions

Nucleophilic Aromatic Substitution: Reagents such as fluoride anion in solvents like DMSO at elevated temperatures can be used.

Reduction: Catalytic hydrogenation can be employed to reduce the nitro group to an amino group.

Major Products Formed

Substitution: Fluoro-substituted pyridines.

Reduction: Amino-substituted pyridines.

Scientific Research Applications

3-Cyclopropoxy-2-fluoro-4-nitropyridine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Potential use in the development of imaging agents for biological applications.

Medicine: Fluorinated pyridines are often explored for their potential as pharmaceutical agents due to their unique properties.

Industry: Used in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-fluoro-4-nitropyridine involves its interaction with molecular targets through its electron-withdrawing fluorine and nitro groups. These groups can influence the compound’s reactivity and binding properties, making it a valuable intermediate in various chemical reactions .

Comparison with Similar Compounds

Comparison with Similar Pyridine Derivatives

Structural and Electronic Effects

The table below compares 3-Cyclopropoxy-2-fluoro-4-nitropyridine with structurally related pyridine derivatives, emphasizing substituent positions, electronic effects, and key properties:

Compound Name	Substituents (Position)	Electronic Effects	Steric Effects	Key Properties	Applications/Notes
3-Cyclopropoxy-2-fluoro-4-nitropyridine	Cyclopropoxy (3), F (2), NO₂ (4)	NO₂ (strong EWG), F (moderate EWG), Cyclopropoxy (EDG)	High (cyclopropoxy ring strain)	Likely lipophilic, moderate solubility	Potential intermediate in drug synthesis
2-(4-Methoxyphenoxy)-3-nitropyridine	4-Methoxyphenoxy (2), NO₂ (3)	NO₂ (EWG), Methoxy (EDG)	Moderate (aromatic substituent)	Fluorescence properties	Fluorescent materials
4-(4-Carboxy-3-fluorophenyl)-2-hydroxypyridine	Carboxy (4), F (3), OH (2)	COOH (strong EWG), OH (EDG)	Low	High solubility in polar solvents	Pharmaceutical applications (e.g., kinase inhibitors)

Key Observations:

In contrast, 2-(4-Methoxyphenoxy)-3-nitropyridine has a nitro group at position 3, which may alter regioselectivity in further functionalization .

Electronic Effects :

• The cyclopropoxy group (EDG) in the target compound may counteract the electron-withdrawing effects of the nitro and fluorine groups, creating a balanced electronic environment. This contrasts with 4-(4-Carboxy-3-fluorophenyl)-2-hydroxypyridine , where the carboxylic acid (strong EWG) dominates, increasing acidity and polar solubility .

Steric Effects: The cyclopropoxy group introduces significant steric hindrance compared to the methoxyphenoxy or hydroxyl groups in other derivatives. This could reduce reactivity in sterically demanding reactions or influence binding in biological systems .